Cas no 6882-14-0 (Isoquinolinium,5,6,7-trimethoxy-1-[(4-methoxyphenyl)methyl]-2-methyl-)

• Product name: Isoquinolinium,5,6,7-trimethoxy-1-[(4-methoxyphenyl)methyl]-2-methyl-
• CAS No: 6882-14-0
• MF: C₂₁H₂₄NO₄
• MW: 354.41956615448
• CID: 511417
• PubChem ID: 199655

Isoquinolinium,5,6,7-trimethoxy-1-[(4-methoxyphenyl)methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinolinium,5,6,7-trimethoxy-1-[(4-methoxyphenyl)methyl]-2-methyl-
• 5,6,7-trimethoxy-1-[(4-methoxyphenyl)methyl]-2-methylisoquinolin-2-ium
• Takatonine
• Isoquinolinium,5,6,7-trimethoxy-1-((4-methoxyphenyl)methyl)-2-methyl
• Takatonin
• Isoquinolinium, 5,6,7-trimethoxy-1-((4-methoxyphenyl)methyl)-2-methyl-
• 6882-14-0
• DTXSID40218925
• CHEMBL1183679

• Inchi： InChI=1S/C21H24NO4/c1-22-11-10-16-17(13-19(24-3)21(26-5)20(16)25-4)18(22)12-14-6-8-15(23-2)9-7-14/h6-11,13H,12H2,1-5H3/q+1
• InChI Key： QEYACURRVKYESS-UHFFFAOYSA-N
• SMILES： C[N+]1=C(C2=CC(=C(C(=C2C=C1)OC)OC)OC)CC3=CC=C(C=C3)OC

Computed Properties

• Exact Mass: 354.17100
• Monoisotopic Mass: 354.17053325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.8Ų

Experimental Properties

• PSA: 40.80000
• LogP: 3.28950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines